Cas no 62584-25-2 (4-Amino-3-chloro-5-(trifluoromethyl)benzonitrile)

• Product Name: 4-Amino-3-chloro-5-(trifluoromethyl)benzonitrile
• CAS No: 62584-25-2
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• MDL: MFCD07644592
• CID: 501971
• PubChem ID: 17750543
• Update Time: 2025-04-19

4-Amino-3-chloro-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-5-(trifluoromethyl)benzonitrile
• 2-AMINO-3-CHLORO-4-CYANOBENZOTRIFLUORIDE
• Benzonitrile, 4-amino-3-chloro-5-(trifluoromethyl)-
• 2-Amino-3-chloro-5-cyanobenzotrifluoride
• 3-Trifluormethyl-4-amino-5-chlorbenzonitril
• DB-073151
• BCP11318
• AKOS015890355
• SB80410
• CS-0360258
• DS-5143
• DTXSID80590570
• MFCD07644592
• 62584-25-2

• MDL： MFCD07644592
• Inchi： 1S/C8H4ClF3N2/c9-6-2-4(3-13)1-5(7(6)14)8(10,11)12/h1-2H,14H2
• InChI Key： YSBUJICJITXTSW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(C(F)(F)F)=C1N

Computed Properties

• Exact Mass: 220.00200
• Monoisotopic Mass: 220.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 258.6±40.0 ºC (760 Torr),
• Flash Point: 110.2±27.3 ºC,
• Solubility: Almost insoluble (0.068 g/l) (25 º C),
• PSA: 49.81000
• LogP: 3.39388

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes